Cas no 1179765-47-9 (2-{1-4-(Methylsulfanyl)benzoylpiperidin-2-yl}acetic Acid)

• Product Name: 2-{1-4-(Methylsulfanyl)benzoylpiperidin-2-yl}acetic Acid
• CAS No: 1179765-47-9
• MF: C₁₅H₁₉NO₃S
• MW: 293.381263017654
• MDL: MFCD18473696
• CID: 5054246
• PubChem ID: 61009961
• Update Time: 2023-11-22

2-{1-4-(Methylsulfanyl)benzoylpiperidin-2-yl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-[4-(methylsulfanyl)benzoyl]piperidin-2-yl}acetic acid
• 2-(1-{[4-(methylsulfanyl)phenyl]carbonyl}piperidin-2-yl)acetic acid
• Z1624092847
• 2-[1-(4-methylsulfanylbenzoyl)piperidin-2-yl]acetic acid
• 2-{1-4-(Methylsulfanyl)benzoylpiperidin-2-yl}acetic Acid

• MDL： MFCD18473696
• Inchi： 1S/C15H19NO3S/c1-20-13-7-5-11(6-8-13)15(19)16-9-3-2-4-12(16)10-14(17)18/h5-8,12H,2-4,9-10H2,1H3,(H,17,18)
• InChI Key： XZXIWFWNKZFJKX-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(N1CCCCC1CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 353
• XLogP3: 2.3
• Topological Polar Surface Area: 82.9